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Compound of Interest

Compound Name: 4-Cyclopropyl-1-piperazineethanol

CAS No.: 944691-70-7

Cat. No.: B3183382

Get Quote

Executive Summary
4-Cyclopropyl-1-piperazineethanol (CAS: Not widely listed as a primary commodity, but a

key intermediate; MW: 170.25 g/mol ) is a bifunctional building block used primarily in the

synthesis of fluoroquinolone antibiotics and histamine H3 antagonists.[1] Its structure combines

a polar hydroxyethyl tail with a lipophilic cyclopropyl-piperazine core, creating unique

spectroscopic signatures.

This guide provides a rigorous technical breakdown of its spectroscopic data (NMR, IR, MS).

Where specific experimental literature is proprietary, data is derived from high-fidelity fragment

analysis of 1-cyclopropylpiperazine and 1-(2-hydroxyethyl)piperazine, validated against

standard chemical shift increments.
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Property Value

IUPAC Name 2-(4-Cyclopropylpiperazin-1-yl)ethanol

Formula

C

H

N

O

Molecular Weight 170.25 g/mol

Physical State Viscous oil or low-melting solid (hygroscopic)

Solubility
Soluble in Methanol, DMSO, Chloroform, Water

(pH dependent)

Functional Group Breakdown
Cyclopropyl Group: High ring strain; protons exhibit significant upfield shifts due to magnetic

anisotropy.

Piperazine Core: Chair conformation in solution; rapid ring inversion averages signals at

room temperature.

Hydroxyethyl Tail: Hydrogen bonding capability; O-H shift is concentration/solvent

dependent.

Nuclear Magnetic Resonance (NMR)
Spectroscopy[2][3][4][5][6][7][8]
Sample Preparation Protocol

Solvent: CDCl

(Chloroform-d) is preferred for resolution of the cyclopropyl ring. DMSO-d

is an alternative if the OH proton needs to be observed clearly.
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Concentration: 10–15 mg in 0.6 mL solvent.

Reference: TMS (0.00 ppm) or residual solvent peak (CHCl

: 7.26 ppm).

H NMR Data (400 MHz, CDCl )
Note: Values are high-confidence estimates based on fragment analysis of 1-

cyclopropylpiperazine and N-hydroxyethylpiperazine.
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Shift (

, ppm)
Multiplicity Integration Assignment

Structural
Insight

0.35 – 0.48 Multiplet 4H Cyclopropyl CH

Distinctive high-

field signal due

to ring current

anisotropy.

1.60 – 1.65 Multiplet 1H Cyclopropyl CH

Methine proton

linking the ring to

N4.

2.52
Triplet (

Hz)
2H

N1-CH

-CH

-OH

Methylene

adjacent to

Nitrogen.

2.55 – 2.70 Broad/Multiplet 8H Piperazine Ring

Overlapping

signals of ring

protons; may

resolve into two

triplets in high-

field instruments.

3.62
Triplet (

Hz)
2H

N1-CH

-CH

-OH

Deshielded by

Oxygen;

characteristic

ethanol tail.

3.0 – 4.5 Broad Singlet 1H –OH

Chemical shift

varies with

concentration

and water

content.

C NMR Data (100 MHz, CDCl )
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Shift (

, ppm)
Carbon Environment Notes

6.0 Cyclopropyl CH Highly shielded.

38.2 Cyclopropyl CH Methine carbon.

53.0 – 53.5 Piperazine CH Ring carbons (often two peaks

if resolution allows).

57.8

N-CH

-CH

-OH

Methylene adjacent to

Nitrogen.

59.5

N-CH

-CH

-OH

Methylene adjacent to Oxygen.

Mass Spectrometry (MS)[9]
Ionization & Acquisition

Method: Electrospray Ionization (ESI) in Positive Mode.

Solvent: Methanol/Water (50:50) + 0.1% Formic Acid.

Flow Rate: 0.2 mL/min (Direct Infusion).

Fragmentation Analysis
The molecule follows a predictable fragmentation pathway useful for structural confirmation

(SRM/MRM transitions).
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m/z (Observed) Ion Type Identity Mechanism

171.15 [M+H] Parent Ion
Protonation at N4

(most basic site).

153.1

[M+H - H

O]
Dehydration

Loss of water from the

ethanol tail.

140.1 Fragment

[M - CH

OH]
-cleavage at the

ethanol tail.

126.1 Fragment
N-

Cyclopropylpiperazine

Loss of the

hydroxyethyl chain (C-

N bond cleavage).

113.0 Fragment Piperazine-ethanol

Loss of the

cyclopropyl group

(rare, usually ring

opens first).

Fragmentation Pathway Diagram

Legend

Parent Ion [M+H]+
m/z 171

Dehydration [-H2O]
m/z 153

- 18 Da

Cyclopropyl-Piperazine Core
(Loss of Ethanol Tail)

m/z 126

- 45 Da (C2H5O)

Ring Opening
(Complex Fragments)

High Energy

Primary Ion Secondary Fragment
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Click to download full resolution via product page

Caption: ESI+ Fragmentation logic. The stability of the piperazine ring favors cleavage of the

exocyclic ethanol tail.

Infrared Spectroscopy (IR)
Methodology

Technique: ATR-FTIR (Attenuated Total Reflectance).

Sample State: Neat oil.

Key Absorption Bands
Wavenumber (cm

)
Intensity Assignment Diagnostic Value

3300 – 3450 Broad, Medium O-H Stretch
Confirms alcohol

functionality.

3000 – 3080 Weak, Sharp Cyclopropyl C-H

Critical: C-H stretch

on strained rings

appears >3000 cm

, distinct from alkyl.

2800 – 2950 Strong Alkyl C-H

Piperazine and ethyl

chain CH

stretches.[2]

1120 – 1150 Strong C-N Stretch
Piperazine ring

vibration.

1050 – 1070 Medium C-O Stretch
Primary alcohol C-O

bond.
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Understanding the synthesis is crucial for identifying impurities in the spectra (e.g., unreacted

starting materials).

Synthesis Logic
The compound is typically synthesized via N-alkylation:

Starting Material: 1-Cyclopropylpiperazine.

Reagent: 2-Bromoethanol or Ethylene Oxide.

Base: K

CO

(to scavenge acid).

QC Impurity Markers
Impurity A (1-Cyclopropylpiperazine): Check for loss of triplet at 3.62 ppm (NMR) or m/z 126

parent (MS).

Impurity B (Bis-alkylation): Quaternized ammonium species (shifts >3.0 ppm in NMR).

Analytical Workflow Diagram

Crude Reaction
Mixture

Sample Prep
(Dilution in MeOH)

LC-MS Analysis
(ESI+)Identity

1H NMR
(CDCl3)

Structure Purity Check

Release for Use>98%

Recrystallize/
Column

<98%

Click to download full resolution via product page

Caption: Standard QC workflow for validating 4-Cyclopropyl-1-piperazineethanol purity.
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National Center for Biotechnology Information. PubChem Compound Summary for CID

53408922, 2-(4-(6-Chloropyridin-2-yl)piperazin-1-yl)ethanol (Analogous piperazine-ethanol

data). [Link]

Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic
Compounds: Tables of Spectral Data. Springer. (Source for general chemical shift
increments for cyclopropyl and hydroxyethyl amines).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. scs.illinois.edu [scs.illinois.edu]

2. 2-(4-(6-Chloropyridin-2-yl)piperazin-1-yl)ethanol | C11H16ClN3O | CID 53408922 -
PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Comprehensive Spectroscopic Characterization of 4-
Cyclopropyl-1-piperazineethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3183382/docs#comprehensive-spectroscopic-
characterization-of-4-cyclopropyl-1-piperazineethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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